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Compound of Interest

Compound Name:
17-Desethynyl Norethindrone

Diacetate

CAS No.: 66964-58-7

Cat. No.: B131987

Get Quote

Introduction & Scientific Context
17-Desethynyl Norethindrone Diacetate (commercially known as Norethisterone Acetate EP

Impurity E) is a critical regulatory impurity encountered during the synthesis, storage, and

degradation of the active pharmaceutical ingredient (API) Norethindrone Acetate[1].

Field Insight on Nomenclature: While industry catalogs frequently label this compound with the

"Diacetate" misnomer, its verified IUPAC structure is a monoacetate diketone: 17α-acetoxy-19-

norpregn-4-ene-3,20-dione[2]. Unlike the API, which features a terminal ethynyl group at the

C17 position, this impurity possesses an acetyl group[2].

Because mass spectrometry (MS) alone often struggles to differentiate subtle stereochemical

or isobaric variations within rigid steroid frameworks, Nuclear Magnetic Resonance (NMR)

spectroscopy remains the gold standard for its unambiguous structural elucidation. This

application note details a robust, self-validating NMR protocol designed to definitively

characterize this specific 19-norpregnane derivative.
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Physicochemical Properties & Molecular Structure
To establish a baseline for analytical testing, the core properties of the target impurity are

summarized below.

Property Value / Description

Chemical Name 17α-Acetoxy-19-norpregn-4-ene-3,20-dione[2]

Common Name
17-Desethynyl Norethindrone Diacetate (EP

Impurity E)[1]

CAS Registry Number 66964-58-7[1]

Molecular Formula C₂₂H₃₀O₄[2]

Molecular Weight 358.47 g/mol [2]

Key Structural Features
19-nor steroid core, Δ⁴-3-ketone, 17α-acetate,

20-ketone

Experimental Design & Rationale (E-E-A-T)
To ensure high-fidelity structural elucidation, the experimental design must account for the

unique spectral crowding typical of steroidal aliphatic regions. Every parameter chosen below is

driven by a specific physicochemical causality.

Solvent Selection (Causality): Deuterated chloroform (CDCl₃) is strictly selected over DMSO-

d₆. CDCl₃ provides superior solubility for non-polar steroids and lacks exchangeable protons.

This ensures that the critical steroidal aliphatic envelope (1.0–2.5 ppm) is not obscured by

solvent-induced line broadening or water exchange.

Temperature Control: Experiments are locked at an isothermal 298 K. Steroidal rings can

exhibit subtle conformational dynamics; maintaining strict temperature control prevents line

broadening and ensures highly reproducible chemical shifts.

Relaxation Delays (D1) & Self-Validation: A D1 of 2.0 seconds is used for ¹H NMR, but this is

extended to 5.0–10.0 seconds for ¹³C NMR. Why? Quaternary carbons (C3, C5, C17, C20,

and the acetate carbonyl) lack attached protons to facilitate rapid dipole-dipole relaxation. A
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longer D1 ensures these carbons fully relax between pulses. Self-Validating Check: If the C3

or C20 carbonyl peaks appear abnormally weak relative to the aliphatic carbons, the D1

delay is insufficient and must be increased.

Multi-nuclear & 2D Strategy: 1D ¹H and ¹³C provide baseline shifts. DEPT-135 is mandatory

to invert CH₂ signals, separating them from CH and CH₃ groups. 2D HSQC and HMBC are

required to map the exact connectivity of the C17 side chain, proving the absence of the

ethynyl group and the presence of the acetyl moiety.

Detailed NMR Protocol
The following step-by-step methodology ensures a self-validating system where instrument

tuning and internal referencing guarantee data integrity.

Step 1: Sample Preparation
Weigh 15–20 mg of the 17-Desethynyl Norethindrone Diacetate reference standard[3].

(Expert Tip: Dry the sample under high vacuum for 2 hours prior to dissolution to remove

trace water that obscures the 1.5 ppm region).

Dissolve completely in 0.6 mL of high-purity CDCl₃ containing 0.03% v/v Tetramethylsilane

(TMS) as an internal standard.

Transfer to a high-quality 5 mm NMR tube, filtering through glass wool to remove any

particulate matter and maintain absolute magnetic homogeneity.

Step 2: Instrument Calibration
Insert the sample into a 400 MHz or 500 MHz NMR spectrometer.

Probe Tuning & Matching (ATM): Tune the probe for both ¹H and ¹³C frequencies to minimize

reflected power (optimize the Q-factor). This maximizes the signal-to-noise (S/N) ratio.

Locking & Shimming: Lock the magnetic field to the deuterium resonance of CDCl₃. Perform

gradient shimming (Z0–Z5). Validate shimming by checking the full width at half maximum

(FWHM) of the TMS peak (must be < 1.0 Hz).

Step 3: Acquisition Parameters
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¹H NMR: Spectral width 10 ppm, 64k data points, 16 scans, 30° pulse angle, D1 = 2 s.

¹³C NMR: Spectral width 250 ppm, 64k data points, 1024 scans, 30° pulse angle, D1 = 5 s,

with ¹H decoupling (WALTZ-16).

2D HMBC: Optimized for a long-range coupling constant ⁿJ_CH = 8 Hz.

Step 4: Data Processing
Apply a zero-filling factor of 2 and an exponential window function (Line Broadening = 0.3 Hz

for ¹H, 1.0 Hz for ¹³C) prior to Fourier Transform (FT).

Phase and baseline correct manually.

Reference the spectra internally to TMS (0.00 ppm) or the residual CHCl₃ peak (¹H: 7.26

ppm; ¹³C: 77.16 ppm).

Workflow and Structural Logic Visualizations
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Step-by-step experimental workflow for the NMR acquisition of steroidal impurities.
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Key HMBC correlations utilized to unambiguously assign the C17 side chain architecture.

Data Presentation & Expected Results
The definitive proof of structure for 17-Desethynyl Norethindrone Diacetate lies in the

absence of the terminal alkyne proton (typically ~2.6 ppm in the API) and alkyne carbons (~74,

87 ppm), which are replaced by the C20 ketone and C21 methyl group[2].

Table 2: Expected Key NMR Assignments (CDCl₃, 298 K)

Position
¹H Chemical Shift
(ppm) & Multiplicity

¹³C Chemical Shift
(ppm)

Structural
Significance

C-3 - ~199.5
Conjugated A-ring

ketone

C-4 ~5.82 (1H, s) ~124.8
Vinylic proton of the

Δ⁴ system

C-5 - ~166.2
Quaternary alkene

carbon

C-17 - ~96.5
Oxygenated

quaternary carbon

C-18 ~0.75 (3H, s) ~13.5 Angular methyl group

C-20 - ~204.0 Side-chain ketone

C-21 ~2.11 (3H, s) ~26.5
Side-chain methyl

(adjacent to ketone)

Acetate C=O - ~170.5 Ester carbonyl

Acetate CH₃ ~2.05 (3H, s) ~21.2 Ester methyl

Note: The steroidal core protons (C1, C2, C6-C16) form a complex multiplet envelope between

1.0 and 2.5 ppm. Their exact assignment requires careful tracing of the 2D COSY and HSQC

spectra.
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Conclusion
This analytical protocol establishes a rigorous, self-validating framework for the NMR

characterization of 17-Desethynyl Norethindrone Diacetate. By combining optimized

relaxation parameters with 2D HMBC connectivity mapping, analysts can confidently

differentiate this process impurity from the Norethindrone Acetate API, ensuring compliance

with stringent pharmacopeial standards and safeguarding drug development pipelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b131987/docs?utm_src=pdf-body#application-note-nmr-spectroscopy-analysis-of-17-desethynyl-norethindrone-diacetate
https://www.benchchem.com/product/b131987?utm_src=pdf-custom-synthesis#bc-rfq
https://synthinkchemicals.com/product/norethindrone-acetate-ep-impurity-e-17-desethynyl-norethindrone-diacetate/
https://pubchem.ncbi.nlm.nih.gov/compound/17-Desethynyl-Norethindrone-Diacetate
https://pubchem.ncbi.nlm.nih.gov/compound/17-Desethynyl-Norethindrone-Diacetate
https://www.lgcstandards.com/AF/en/17-Desethynyl-Norethindrone-Diacetate/p/TRC-D289765?queryID=f7f17348209fea29db60d5e8ae71f3bb
https://www.benchchem.com/product/b131987/docs#application-note-nmr-spectroscopy-analysis-of-17-desethynyl-norethindrone-diacetate
https://www.benchchem.com/product/b131987/docs#application-note-nmr-spectroscopy-analysis-of-17-desethynyl-norethindrone-diacetate
https://www.benchchem.com/product/b131987/docs#application-note-nmr-spectroscopy-analysis-of-17-desethynyl-norethindrone-diacetate
https://www.benchchem.com/product/b131987/docs#application-note-nmr-spectroscopy-analysis-of-17-desethynyl-norethindrone-diacetate
https://www.benchchem.com/product/b131987?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

